Cas no 15090-08-1 (1H-Pyrazole,3-methyl-1-(phenylmethyl)-5-[2-(1-pyrrolidinyl)ethoxy]-)

1H-Pyrazole,3-methyl-1-(phenylmethyl)-5-[2-(1-pyrrolidinyl)ethoxy]- structure
15090-08-1 structure
Product Name:1H-Pyrazole,3-methyl-1-(phenylmethyl)-5-[2-(1-pyrrolidinyl)ethoxy]-
CAS No:15090-08-1
MF:C17H23N3O
MW:285.3840239048
CID:191353
PubChem ID:203745
Update Time:2025-04-19

1H-Pyrazole,3-methyl-1-(phenylmethyl)-5-[2-(1-pyrrolidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-methyl-1-(phenylmethyl)-5-[2-(1-pyrrolidinyl)ethoxy]-
    • 1-benzyl-3-methyl-5-(2-pyrrolidin-1-ylethoxy)pyrazole
    • 1-Benzyl-3-methyl-5-[2-(1-pyrrolidinyl)ethoxy]-1H-pyrazole
    • DTXSID90164645
    • B-320
    • 1-Benzyl-3-methyl-5-(2-pyrrolidinylethoxy)pyrazole
    • BRN 0826055
    • 15090-08-1
    • Pyrazole, 1-benzyl-3-methyl-5-(2-(1-pyrrolidinyl)ethoxy)-
    • Inchi: 1S/C17H23N3O/c1-15-13-17(21-12-11-19-9-5-6-10-19)20(18-15)14-16-7-3-2-4-8-16/h2-4,7-8,13H,5-6,9-12,14H2,1H3
    • InChI Key: NCCUXQRTRQHCGG-UHFFFAOYSA-N
    • SMILES: O(C1=CC(C)=NN1CC1C=CC=CC=1)CCN1CCCC1

Computed Properties

  • Exact Mass: 285.18429
  • Monoisotopic Mass: 285.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.3Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 454.9°C at 760 mmHg
  • Flash Point: 228.9°C
  • Refractive Index: 1.591
  • PSA: 30.29
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